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Compound of Interest

Compound Name: RM-65

Cat. No.: B1679413 Get Quote

An in-depth analysis of scientific and public databases does not yield a definitive molecular

structure for a compound designated "RM-65." The term is ambiguous and appears in various

unrelated contexts, suggesting that "RM-65" is not a standardized or widely recognized

chemical identifier. Without a specific molecular entity, a detailed technical guide as requested

cannot be provided.

Potential Interpretations of "RM-65"
The abbreviation "RM-65" could refer to several different subjects, none of which is a distinct

chemical compound with a single molecular structure:

NF-κB p65 Signaling Pathway: In molecular biology, "p65" (also known as RelA) is a crucial

protein subunit of the transcription factor nuclear factor-kappa B (NF-κB). The NF-κB

signaling pathway is a key regulator of immune and inflammatory responses.[1] It is plausible

that "RM" could be an abbreviation for a "Regulator" or "Modulator" of p65, but no specific

compound designated "RM-65" is identified in this context. The pathway is a target for drug

discovery in various chronic inflammatory diseases.[1]

Liquid Crystal Materials: The prefix "RM" is commonly used for reactive mesogens, which

are components in liquid crystal mixtures. For instance, materials like R6M RM82 are used in

the production of liquid crystal elastomers (LCEs) and films.[2] However, a specific mesogen

designated "RM-65" with a corresponding molecular structure is not found in the available

literature.

Industrial Materials: In materials science, "RM" can stand for "Red Mud," a byproduct of the

aluminum production process. Red Mud is a complex mixture of various compounds,
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primarily metal oxides, and does not have a single molecular structure.[3]

Commercial Products: "RM 65-01" is the designation for a highly complex, automatic split-

seconds chronograph watch created by the luxury watchmaker Richard Mille.[4][5][6][7] The

materials used in this watch include advanced composites like Carbon TPT® and Quartz

TPT®, but "RM 65-01" refers to the final product, not a specific molecule.

Conclusion
Due to the ambiguous nature of the term "RM-65," it is not possible to provide a molecular

structure or the associated in-depth technical information requested. The context for "RM-65" is

critical for identifying the specific subject of interest. Researchers, scientists, and drug

development professionals seeking information on a particular compound should verify the

precise chemical name, CAS number, or another standard identifier to ensure accurate data

retrieval.

Without a defined molecular structure, the subsequent requirements of the request—including

quantitative data tables, detailed experimental protocols, and signaling pathway diagrams—

cannot be fulfilled. If "RM-65" refers to a specific, non-public research compound, the relevant

information would be found in internal documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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